molecular formula C11H18O2 B2908854 2-(Oxan-2-yl)cyclohexan-1-one CAS No. 37749-86-3

2-(Oxan-2-yl)cyclohexan-1-one

Cat. No. B2908854
CAS RN: 37749-86-3
M. Wt: 182.263
InChI Key: LHFVBLSVRNCRIM-UHFFFAOYSA-N
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Description

“2-(Oxan-2-yl)cyclohexan-1-one” is an organic compound which is a versatile intermediate used in the synthesis of a variety of chemical products such as pharmaceuticals and fragrances . It is a colorless liquid, but commercial samples are often yellow .


Synthesis Analysis

Industrially, “2-(Oxan-2-yl)cyclohexan-1-one” is prepared from phenol by Birch reduction . Several routes exist for the production of this compound. For the laboratory scale, it can be produced from resorcinol via 1,3-cyclohexanedione . It can also be obtained by Birch reduction of anisole followed by acid hydrolysis .


Molecular Structure Analysis

The molecular structure of “2-(Oxan-2-yl)cyclohexan-1-one” can be represented by the IUPAC Standard InChIKey: GVNVAWHJIKLAGL-UHFFFAOYSA-N . The 3D structure of this compound can be viewed using Java or Javascript .


Chemical Reactions Analysis

As an enone, “2-(Oxan-2-yl)cyclohexan-1-one” is easily adapted to Michael addition with nucleophiles (such as enolates or silyl enol ethers) or, it could be employed by a Diels-Alder reaction with electron-rich dienes . Furthermore, this compound reacts with organocopper compounds from 1,4-addition (Michael addition), or with Grignard reagents 1,2-addition, i.e., with attack of the nucleophile at the carbonyl carbon atom .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(Oxan-2-yl)cyclohexan-1-one” include a clear colorless appearance, a density of 0.993 g/mL, a melting point of -53 °C, and a boiling point of 171 to 173 °C . It is soluble in water at 41.3 g/L (25 °C) .

Safety and Hazards

“2-(Oxan-2-yl)cyclohexan-1-one” is classified as a flammable liquid and vapor. It is toxic if swallowed, causes serious eye irritation, and is fatal in contact with skin or if inhaled . Precautionary measures include keeping away from heat/sparks/open flames/hot surfaces, using only non-sparking tools, and wearing protective gloves/eye protection/face protection .

Future Directions

While specific future directions for “2-(Oxan-2-yl)cyclohexan-1-one” are not mentioned in the available resources, its versatility as an intermediate in the synthesis of a variety of chemical products suggests potential for further exploration in pharmaceuticals, fragrances, and other chemical industries .

properties

IUPAC Name

2-(oxan-2-yl)cyclohexan-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H18O2/c12-10-6-2-1-5-9(10)11-7-3-4-8-13-11/h9,11H,1-8H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LHFVBLSVRNCRIM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(=O)C(C1)C2CCCCO2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H18O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

182.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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